ethyl 2-(1-allyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)acetate

• IUPAC Name: ethyl (2E)-2-(2-oxo-1-prop-2-enylindol-3-ylidene)acetate
• InChI: InChI=1S/C15H15NO3/c1-3-9-16-13-8-6-5-7-11(13)12(15(16)18)10-14(17)19-4-2/h3,5-8,10H,1,4,9H2,2H3/b12-10+
• InChI Key: LDTCDJNRJYHPGL-ZRDIBKRKSA-N
• Canonical SMILES: CCOC(=O)C=C1C2=CC=CC=C2N(C1=O)CC=C
• Isomeric SMILES: CCOC(=O)/C=C/1\C2=CC=CC=C2N(C1=O)CC=C
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol

Description

Ethyl 2-(1-allyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)acetate is a chemical compound with the molecular formula C14H15N3O3. It has an average mass of 273.287 Da and a monoisotopic mass of 273.111328 Da.

Scientific Research Applications

Anticancer Activity

Indole derivatives have been investigated for their potential as anticancer agents. Ethyl 2-(1-allyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)acetate may exhibit cytotoxic effects against cancer cells. Researchers explore its mechanism of action, selectivity, and efficacy in inhibiting tumor growth. .

Antimicrobial Properties

Indole compounds often possess antimicrobial activity. Ethyl 2-(1-allyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)acetate could be evaluated for its ability to inhibit bacterial or fungal growth. .

Anti-inflammatory Effects

Indole derivatives may modulate inflammatory pathways. Ethyl 2-(1-allyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)acetate might exhibit anti-inflammatory properties by targeting specific enzymes or receptors involved in inflammation. .

Neuroprotective Potential

Indoles have been explored for their neuroprotective effects. Ethyl 2-(1-allyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)acetate could be investigated for its ability to protect neurons from oxidative stress, neurodegenerative conditions, or ischemic injury. .

Pharmacological Modulation

Researchers study indole derivatives as potential modulators of specific receptors or enzymes. Ethyl 2-(1-allyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)acetate might interact with neurotransmitter receptors, kinases, or other cellular targets. .

Synthetic Methodology

Apart from its biological applications, investigating novel synthetic methods for indole derivatives is crucial. Researchers explore efficient routes to synthesize ethyl 2-(1-allyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)acetate. .

Future Directions

Indole derivatives, including this compound, have attracted the attention of the chemical community due to their importance and various biologically vital properties. The investigation of novel methods of synthesis and the exploration of their potential applications in medicine and other fields are areas of ongoing research.